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Compound of Interest

Compound Name: Methyl Ionone Gamma

Cat. No.: B073032 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like Methyl Ionone Gamma are paramount to ensuring

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step procedure for the safe disposal of Methyl Ionone Gamma, compiled from safety data

sheets (SDS).

Key Safety and Physical Data
Adherence to safety protocols begins with understanding the substance's properties. The

following table summarizes essential quantitative data for Methyl Ionone Gamma.

Property Value Source

Flash Point
126 °C (258.8 °F) - Closed

Cup
[1]

Boiling Point 238 °C (460.4 °F) [1]

Melting Point < -20 °C (-4 °F) [1]

Density 0.929 - 0.935 g/cm³ at 20°C [1]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly ventilated. Methyl Ionone Gamma
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may cause an allergic skin reaction, skin irritation, and serious eye irritation.[1][2][3] It is also

toxic to aquatic life with long-lasting effects.[1][2]

Required Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves are required.[4]

Eye Protection: Wear tight-fitting goggles, a face shield, or safety glasses with side shields.

[4]

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[1]

Step-by-Step Disposal Procedure
The disposal of Methyl Ionone Gamma must be conducted in accordance with local, regional,

national, and international regulations.[1][2] It should be treated as hazardous waste and must

not be disposed of with general refuse or allowed to enter drainage systems.[1][3]

Small Spills and Residual Amounts
Ensure Proper Ventilation: Work in a well-ventilated area, such as a fume hood, to avoid

inhalation of vapors.[4][5]

Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible material

such as sand, dry clay, or vermiculite.[3][4]

Collect the Waste: Carefully sweep or scoop the absorbed material into a designated,

sealable hazardous waste container.[1]

Label the Container: Clearly label the waste container as "Hazardous Waste: Methyl Ionone
Gamma" and include the date.

Decontaminate the Area: Clean the spill area thoroughly with soap and water.[1][2]

Dispose of Contaminated Materials: All contaminated materials, including gloves and

cleaning supplies, must be placed in the hazardous waste container.

Unused or Excess Product
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Do Not Pour Down the Drain: Under no circumstances should Methyl Ionone Gamma be

poured down the sink or into any drainage system due to its toxicity to aquatic life.[1]

Containerize for Disposal: Keep the unused product in its original, tightly sealed container if

possible.[6] If the original container is compromised, transfer the material to a suitable,

properly labeled hazardous waste container.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup

and proper disposal.

Empty Containers
Treat as Hazardous: Empty containers may retain product residue and should be treated as

hazardous waste.[3]

Rinse and Collect: If permitted by local regulations, triple-rinse the container with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.

Proper Disposal: Empty, unrinsed containers should be sealed, labeled, and disposed of

through an approved waste handling site.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methyl Ionone Gamma.
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Caption: Disposal workflow for Methyl Ionone Gamma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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